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These application notes provide a comprehensive overview and detailed protocols for the
fabrication of high-performance organic solar cells (OSCs) based on the small molecule donor
BTR-CI. This document is intended to guide researchers in the successful fabrication and
characterization of BTR-CI based devices.

Introduction

The small molecule donor BTR-CI has emerged as a promising material for high-efficiency
organic solar cells due to its favorable electronic properties and ability to form well-ordered bulk
heterojunction (BHJ) morphologies with various non-fullerene acceptors (NFAs). This document
outlines the fabrication protocols for BTR-CI based OSCs, with a focus on devices
incorporating the popular Y6 acceptor and its derivatives.

Performance of BTR-Cl Based Organic Solar Cells

The following table summarizes the key performance parameters of various BTR-CI based
organic solar cells reported in the literature. This data provides a benchmark for device
performance and highlights the potential of BTR-CI as a donor material.
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Jsc Referenc
Donor Acceptor  Voc (V) FF (%) PCE (%)
(mAlcm?)
13.6 -
BTR-CI Y6 - - - [1]
14.7%
Y6 + 5%
BTR-CI - - 77.11 15.34 [2]
PC71BM
BTP-FCI-
BTR-CI 0.825 24.58 75.36 15.29 [3]
FCI
BTP-2F-
BTR-CI 2l 0.823 22.35 71.41 13.14 [3]

Experimental Protocols

This section provides a detailed step-by-step protocol for the fabrication of BTR-CI based

organic solar cells in a conventional device architecture.

Materials and Reagents

Substrates: Indium tin oxide (ITO) coated glass

Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate
(PEDOT:PSS)

Active Layer Donor: BTR-CI

Active Layer Acceptor: Y6 (or other suitable non-fullerene acceptor)
Solvent for Active Layer: Chloroform (or other suitable organic solvent)
Electron Transport Layer (ETL): PFN-Br (or other suitable material)
Cathode: Aluminum (Al) or Silver (Ag)

Cleaning Solvents: Deionized water, acetone, isopropanol

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/figure/a-Molecular-structures-of-BTR-Cl-and-Y6-b-The-schematic-of-morphology-evolution-from-a_fig1_341938165
https://www.researchgate.net/figure/Properties-of-materials-and-devices-a-Chemical-structures-of-BTR-Cl-Y6-and-PC-71-BM_fig1_341707890
https://www.researchgate.net/figure/Photovoltaic-performance-of-BTR-Clacceptor-based-organic-solar-cells_tbl1_349496548
https://www.researchgate.net/figure/Photovoltaic-performance-of-BTR-Clacceptor-based-organic-solar-cells_tbl1_349496548
https://www.benchchem.com/product/b15879253/docs?utm_src=pdf-body#application-notes-and-protocols-btr-cl-based-organic-solar-cell-fabrication
https://www.benchchem.com/product/b15879253/docs?utm_src=pdf-body#application-notes-and-protocols-btr-cl-based-organic-solar-cell-fabrication
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Device Fabrication Workflow

The following diagram illustrates the general workflow for the fabrication of BTR-CI based
organic solar cells.
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Caption: Experimental workflow for BTR-CI OSC fabrication.
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Detailed Fabrication Steps

e Substrate Cleaning:

o ITO-coated glass substrates are sequentially cleaned by ultrasonication in detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

o The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for
15-20 minutes to improve the surface wettability and work function.

e Hole Transport Layer (HTL) Deposition:

o Afiltered aqueous solution of PEDOT:PSS is spin-coated onto the pre-cleaned ITO
substrates. A typical spin-coating speed is 3000-4000 rpm for 30-60 seconds.

o The substrates are then annealed at 130-150°C for 10-15 minutes in a nitrogen-filled
glovebox or on a hotplate in ambient air.

o Active Layer Preparation and Deposition:

o Prepare a blend solution of BTR-CI and the acceptor (e.g., Y6) in a suitable solvent like
chloroform. The donor:acceptor weight ratio is a critical parameter to optimize, typically
starting from 1:1 to 1:1.5. The total concentration of the solution can influence the film
thickness and morphology.

o The solution is typically stirred overnight at a slightly elevated temperature (e.g., 40-50°C)
to ensure complete dissolution.

o The active layer solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled
glovebox. The spin-coating speed (e.g., 1500-3000 rpm) and time should be optimized to
achieve the desired film thickness (typically 80-120 nm).

o After spin-coating, the active layer is subjected to thermal annealing to optimize the
morphology. For BTR-CI:Y6 systems, annealing at 120°C for a few minutes has been
reported to be effective.[1]

e Electron Transport Layer (ETL) and Cathode Deposition:
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o An electron transport layer, such as PFN-Br dissolved in methanol, is deposited on top of
the active layer by spin-coating.

o Finally, a metal cathode (e.g., 100 nm of Al or Ag) is deposited by thermal evaporation
under high vacuum (< 10-6 Torr). The deposition rate and final thickness should be
carefully controlled.

Device Structure

The following diagram illustrates the typical conventional device architecture for a BTR-CI
based organic solar cell.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15879253/docs?utm_src=pdf-body#application-notes-and-protocols-btr-cl-based-organic-solar-cell-fabrication
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conventional Device Structure
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Caption: BTR-CI based organic solar cell device structure.

Characterization
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The performance of the fabricated devices should be characterized using standard techniques:

o Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar
irradiation (100 mW/cm?) to determine Voc, Jsc, FF, and PCE.

» External Quantum Efficiency (EQE): Measured to determine the photon-to-electron
conversion efficiency at different wavelengths.

e Morphological Analysis: Techniques such as Atomic Force Microscopy (AFM) and
Transmission Electron Microscopy (TEM) can be used to investigate the surface roughness
and phase separation of the active layer, which are crucial for device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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